Cas no 149674-63-5 (Dicyclopentyl Carbonate)

• Product Name: Dicyclopentyl Carbonate
• CAS No: 149674-63-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2918415
• Update Time: 2025-05-20

Dicyclopentyl Carbonate Chemical and Physical Properties

Names and Identifiers

• bis(cyclopentyl)carbonate
• Dicyclopentyl Carbonate

• Inchi： 1S/C11H18O3/c12-11(13-9-5-1-2-6-9)14-10-7-3-4-8-10/h9-10H,1-8H2
• InChI Key： AJHQRWJZHVBYLU-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1CCCC1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on Dicyclopentyl Carbonate

Dicyclopentyl Carbonate (CAS No. 149674-63-5): A Versatile Compound in Modern Chemical Research

Dicyclopentyl Carbonate, identified by its Chemical Abstracts Service (CAS) number 149674-63-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cyclic ester, characterized by its two cyclopentyl groups attached to a carbonate moiety, has garnered attention due to its unique structural properties and broad applicability in synthetic chemistry. The compound's molecular structure, featuring a rigid bicyclic framework, makes it an intriguing candidate for various chemical transformations and functionalization strategies.

The< strong>Dicyclopentyl Carbonate molecule exhibits a high degree of stability, which is a crucial factor in its utility as an intermediate in the synthesis of more complex molecules. Its stability is attributed to the resonance stabilization provided by the carbonate group, as well as the electronic delocalization within the cyclopentyl rings. These characteristics make it a preferred choice for researchers aiming to develop novel methodologies for constructing complex organic architectures.

In recent years, there has been a surge in research focused on the applications of< strong>Dicyclopentyl Carbonate in pharmaceutical development. The compound's ability to serve as a versatile building block has been leveraged in the synthesis of various pharmacologically active agents. For instance, studies have demonstrated its efficacy in constructing heterocyclic frameworks that are prevalent in many drug molecules. The< strong>Dicyclopentyl Carbonate derivative can undergo selective reactions such as nucleophilic substitution and elimination, allowing for the introduction of diverse functional groups at specific positions within the molecule.

One of the most compelling aspects of< strong>Dicyclopentyl Carbonate is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Cross-coupling reactions enable the formation of carbon-carbon bonds between two different organic fragments, often under mild conditions and with high yields. The< strong>Dicyclopentyl Carbonate scaffold has been shown to enhance the efficiency of these reactions by acting as an intermediate that can be easily modified post-coupling. This property is particularly valuable in the context of drug discovery, where rapid and efficient synthesis of complex molecules is essential.

The< strong>Dicyclopentyl Carbonate CAS No. 149674-63-5 has also found applications in materials science, particularly in the development of polymers and coatings. Its incorporation into polymer matrices can impart unique properties such as improved thermal stability and mechanical strength. These attributes make it an attractive candidate for advanced materials that require high performance under challenging conditions.

Recent advancements in computational chemistry have further highlighted the potential of< strong>Dicyclopentyl Carbonate as a key intermediate. Molecular modeling studies have revealed that its rigid structure can be exploited to design molecules with specific binding affinities and selectivity profiles. This has opened up new avenues for drug design, where computational methods are used to predict the behavior of< strong>Dicyclopentyl Carbonate-based compounds before they are synthesized experimentally.

The synthesis of< strong>Dicyclopentyl Carbonate itself is another area of active research. While traditional methods involve multi-step processes that can be cumbersome and costly, recent innovations have led to more streamlined synthetic routes. For example, catalytic methods have been developed that allow for the direct conversion of cyclopentanone derivatives into< strong>Dicyclopentyl Carbonate, significantly reducing the number of synthetic steps required.

In conclusion, Dicyclopentyl Carbonate (CAS No. 149674-63-5) represents a cornerstone compound in modern chemical research. Its unique structural features and broad applicability make it an indispensable tool for researchers working in pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.